diethyl {3-methoxy-4-[(4-nitrobenzyl)oxy]benzylidene}malonate

• IUPAC Name: diethyl 2-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]propanedioate
• InChI: InChI=1S/C22H23NO8/c1-4-29-21(24)18(22(25)30-5-2)12-16-8-11-19(20(13-16)28-3)31-14-15-6-9-17(10-7-15)23(26)27/h6-13H,4-5,14H2,1-3H3
• InChI Key: BZAYIUFCXAOJMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=C(C=C1)OCC2=CC=C(C=C2)[N+](=O)[O-])OC)C(=O)OCC
• Molecular Formula: C22H23NO8
• Molecular Weight: 429.4 g/mol

Description

Diethyl {3-methoxy-4-[(4-nitrobenzyl)oxy]benzylidene}malonate is a synthetic compound that is widely used in scientific research for its unique properties. This compound has a complex structure and is commonly referred to as DMM. DMM is a versatile compound that has various applications in scientific research, including drug discovery and development, biochemical studies, and material science.

Mechanism of Action

The mechanism of action of DMM is not fully understood. However, it is believed that DMM acts as an inhibitor of certain enzymes and receptors. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system.
Biochemical and Physiological Effects:
DMM has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties. Furthermore, DMM has been shown to have an inhibitory effect on the growth of cancer cells. DMM has also been shown to have an effect on the central nervous system, including the modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

DMM has several advantages for lab experiments. It is stable under normal laboratory conditions and has a long shelf life. Furthermore, it is relatively easy to synthesize and purify. However, DMM has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for the use of DMM in scientific research. One potential application is in the development of new drugs for the treatment of various diseases. DMM can be used as a starting material in the synthesis of new compounds with potential therapeutic properties. Furthermore, DMM can be used as a probe in biochemical studies to investigate the binding properties of enzymes and receptors. Additionally, DMM can be used in material science to develop new materials with unique properties.

Synthesis Methods

The synthesis of DMM involves the reaction between diethyl malonate and 3-methoxy-4-hydroxybenzaldehyde in the presence of a catalyst such as piperidine. The reaction produces DMM as a yellow crystalline solid with a high yield.

Scientific Research Applications

DMM is widely used in scientific research for its unique properties. It is used as a starting material in the synthesis of various compounds, including pharmaceuticals and agrochemicals. DMM is also used as a reagent in organic synthesis for the preparation of various heterocyclic compounds. Furthermore, DMM is used as a probe in biochemical studies to investigate the binding properties of enzymes and receptors.